CN linked covalent organic framework for the efficient adsorption of iodine in vapor and solution†
RSC Advances Pub Date: 2021-03-11 DOI: 10.1039/D0RA10587B
Abstract
Volatile nuclear wastes, such as iodine, have received worldwide attention because it poses risks to public safety and pollutes the environment. The efficient capture of radioactive iodine is of vital importance for the safe utilization of nuclear power. Herein, we report a series of stable covalent organic framework (COF) materials with high efficiency to capture radioactive iodine species. Results indicated that all COFs showed high iodine adsorption, which reached up to 5.82 g g−1 in vapor and 99.9 mg g−1 in solution, suggesting that all COFs can be an effective potential adsorbent for the removal of iodine. Furthermore, all COFs are renewable due to the excellent recycling performance. Moreover, all COFs are suitable for large-scale synthesis at room temperature, which have potential for practical applications. Theoretical calculations were also performed to analyze the relationship between iodine molecules and COFs, offering mechanisms underlying the potent adsorption abilities of COFs.
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